N-(adamantan-1-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide
Overview
Description
- The adamantane scaffold provides rigidity, while the thiophene sulfonyl group imparts reactivity and potential biological activity.
- This compound may have applications in medicinal chemistry, materials science, and more.
N-(adamantan-1-yl)-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide: is a synthetic organic compound. Its complex name reflects its structural components: an adamantane moiety, a thiophene sulfonyl group, and a piperidine carboxamide.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Medicinal Chemistry:
Materials Science:
Mechanism of Action
Targets and Pathways:
Further Research Needed:
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C20H28N2O3S2 |
|---|---|
Molecular Weight |
408.6 g/mol |
IUPAC Name |
N-(1-adamantyl)-1-thiophen-2-ylsulfonylpiperidine-3-carboxamide |
InChI |
InChI=1S/C20H28N2O3S2/c23-19(21-20-10-14-7-15(11-20)9-16(8-14)12-20)17-3-1-5-22(13-17)27(24,25)18-4-2-6-26-18/h2,4,6,14-17H,1,3,5,7-13H2,(H,21,23) |
InChI Key |
OSSHSYHEBBXTGT-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=CC=CS2)C(=O)NC34CC5CC(C3)CC(C5)C4 |
Origin of Product |
United States |
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